N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methoxybenzamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H21NO4/c1-12(14-7-10-16(22-3)17(11-14)23-4)19-18(20)13-5-8-15(21-2)9-6-13/h5-12H,1-4H3,(H,19,20)
• InChI Key: YJJOZRRVCOMZMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methoxybenzamide, also known as DMPEB, is a chemical compound that has been of interest to scientists due to its potential therapeutic properties. DMPEB is a benzamide derivative and has been found to exhibit a wide range of biological activities, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methoxybenzamide is not fully understood. However, it has been suggested that it may act by modulating various signaling pathways in cells, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. This compound has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to modulate the expression of various genes and proteins involved in cell signaling, apoptosis, and inflammation. This compound has also been found to reduce oxidative stress and improve mitochondrial function in cells.

Advantages and Limitations for Lab Experiments

N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methoxybenzamide has several advantages as a research tool. It is relatively easy to synthesize and has been found to exhibit a wide range of biological activities. However, there are also limitations to its use in lab experiments. This compound is not very water-soluble, which can make it difficult to work with in aqueous systems. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methoxybenzamide. One area of interest is its potential use as a therapeutic agent in cancer treatment. Further studies are needed to elucidate its mechanism of action and to determine its efficacy in vivo. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Future studies should focus on understanding its mechanism of action and on developing more water-soluble derivatives for use in aqueous systems.

Scientific Research Applications

N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methoxybenzamide has been studied for its potential use as a therapeutic agent in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's disease, this compound has been shown to improve cognitive function and reduce oxidative stress. In Parkinson's disease, it has been found to protect dopaminergic neurons from oxidative stress and improve motor function.